1H-1,2,3-triazol-4-amine hydrochloride

• IUPAC Name: 2H-triazol-4-amine;hydrochloride
• InChI: InChI=1S/C2H4N4.ClH/c3-2-1-4-6-5-2;/h1H,(H3,3,4,5,6);1H
• InChI Key: INEGPYFBNFXZEK-UHFFFAOYSA-N
• Canonical SMILES: C1=NNN=C1N.Cl
• Molecular Formula: C2H5ClN4
• DSSTOX Substance ID: DTXSID50693163
• Molecular Weight: 120.54 g/mol
• CAS No.: 194469-74-4, 30132-90-2

Description

1H-1,2,3-triazol-4-amine hydrochloride is a chemical compound with the CAS Number: 194469-74-4. It has a molecular weight of 120.54 and is typically stored at 4°C. It is a powder in physical form.

Molecular Structure Analysis

This compound, like all triazoles, is planar and aromatic. In aqueous solution, it tautomerizes to its 2H-isomer with a 1H/2H ratio of approximately 1:2.

Chemical Reactions Analysis

This compound is used in the synthesis of various biologically active compounds. It has been used in the synthesis of novel 1H-1,2,3-triazole analogs via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium.

Physical and Chemical Properties Analysis

This compound is a powder in physical form. It has a melting point of 140-142°C. It is highly soluble in water.

Scientific Research Applications

Chemical Interactions and Synthesis

1H-1,2,3-triazole derivatives, including 1H-1,2,3-triazol-4-amine hydrochloride, have been extensively researched for their unique chemical interactions and synthesis methods. The ability of 1,2,3-triazole to undergo ring opening to form α-diazoimin and intramolecular rearrangements leading to various heterocyclic systems is a significant aspect of its chemical behavior. Studies have explored the interaction of 1H-1,2,3-triazole derivatives with hydrazine derivatives, resulting in the synthesis of compounds like 5-methyl-1,2,3-triazol-4-phenylcarboxamide-phenylamide and bis-5,5’-dimethyl-[1,1’]bi[[1,2,3]triazolyl]-4,4’-dicarboxylic acid derivatives (M. Yu., 2015).

Photophysical Properties and Environmental Applications

The photophysical and aggregation-induced emission (AIE) properties of certain 1,2,3-triazole derivatives have been investigated, suggesting their potential applications in organic chemistry, medicinal chemistry, and optical materials. This study describes a metal- and oxidant-free synthesis approach, highlighting the environmental friendliness and ease of application in various fields (Wei Guo et al., 2021).

Supramolecular and Coordination Chemistry

The nitrogen-rich structure of 1H-1,2,3-triazoles allows for diverse supramolecular interactions, making them applicable in supramolecular and coordination chemistry. These interactions include complexation of anions through hydrogen and halogen bonding, various N-coordination modes, and the emergence of powerful carbanionic and mesoionic carbene donors after CH-deprotonation. These properties enable applications in anion recognition, catalysis, and photochemistry, significantly extending beyond the initial scope of click chemistry (B. Schulze & U. Schubert, 2014).

Bioactive Molecule Synthesis

1,2,3-Triazoles are known for their wide spectrum of biological activities and are utilized in the synthesis of pharmaceuticals and agrochemicals. They are also used in industrial applications like corrosion inhibitors, lubricants, dyes, and photostabilizers. The development of new methods for their preparation, including organocatalytic cascade reactions, has been a focus of recent research (D. Ramachary et al., 2008).

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H315, H319, H335. Precautionary measures include avoiding getting the compound in eyes, on skin, or on clothing, and avoiding ingestion and inhalation.

Future Directions

1H-1,2,3-triazol-4-amine hydrochloride and related compounds have potential applications in pharmaceuticals and agrochemicals. They can be used as starting materials for the synthesis of pharmaceutical compounds such as antifungal agents, anticancer agents, and enzyme inhibitors associated with cardiovascular disease. In agrochemicals, they can be used as raw materials for the synthesis of herbicides, fungicides, and insecticides.

Mechanism of Action

Target of Action

It’s known that 1,2,3-triazole derivatives interact with the amino acids present in the active site of egfr receptors . Compounds based on the 4-amino-1,2,3-triazole core have been reported as potent inhibitors of indoleamine 2,3-dioxygenase (IDO1), which is an important target of immuno-oncology research .

Mode of Action

The 1,2,3-triazole ring is known to engage in various interactions like electrostatic interaction, pi- anion interaction, h-bonding, and van der waals interaction with the amino acids present in the active site of its targets .

Biochemical Pathways

The inhibition of ido1 by 4-amino-1,2,3-triazole derivatives can affect the kynurenine pathway, which plays a crucial role in immune response .

Pharmacokinetics

The polarity of the compound, which can be influenced by the position of the substituent at the nitrogen atom, may affect its absorption, distribution, metabolism, and excretion .

Result of Action

The inhibition of ido1 by 4-amino-1,2,3-triazole derivatives can potentially modulate the immune response, which could have implications in immuno-oncology .

Action Environment

Reaction conditions such as heating can overcome the activation barrier for certain reactions involving triazole derivatives .